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Introduction

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health.
A promising strategy to combat resistance is the use of combination therapy, where two or
more antimicrobial agents are administered concurrently.[1] This approach can result in
synergistic interactions, where the combined antimicrobial effect is greater than the sum of the
individual effects.[2] Synergy can lead to enhanced efficacy, reduced dosages, and a lower
propensity for the development of resistance.[3]

The checkerboard assay is a robust in vitro method for systematically evaluating the
interactions between two antimicrobial agents.[3][4] This application note provides a detailed
protocol for utilizing the checkerboard assay to assess the synergistic potential of
"Antibacterial Agent 200" when combined with a known antibiotic, hereafter referred to as
"Partner Agent." The primary endpoint of this assay is the determination of the Fractional
Inhibitory Concentration (FIC) index, a quantitative measure of the nature of the drug
interaction.[5][6]
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Principle of the Checkerboard Assay

The checkerboard method involves creating a two-dimensional matrix of serial dilutions of two
compounds in a 96-well microtiter plate.[3] One agent is serially diluted along the x-axis
(columns), and the second agent is diluted along the y-axis (rows).[5] Each well is then
inoculated with a standardized suspension of the target microorganism. Following incubation,
the wells are assessed for microbial growth inhibition. The Minimum Inhibitory Concentration
(MIC) is determined for each agent individually and for every combination.[3] These values are
then used to calculate the Fractional Inhibitory Concentration Index (FICI), which categorizes
the interaction as synergistic, additive, indifferent, or antagonistic.[5][7]

Experimental Protocols
Materials

o Antibacterial Agent 200

o Partner Agent (e.g., a standard-of-care antibiotic)

o Target bacterial strain(s)

o 96-well sterile, clear, flat-bottom microtiter plates

o Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate growth medium|3]
o Tryptic Soy Agar (TSA) or other appropriate solid medium

o Sterile saline (0.85% NaCl) or Phosphate Buffered Saline (PBS)

e 0.5 McFarland turbidity standard[3]

 Sterile multichannel pipettes and reservoirs

o Microplate reader (optional, for spectrophotometric reading)[1]

¢ Incubator (35-37°C)[8]

Preparation of Reagents and Inoculum

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/pdf/Application_Note_Protocol_for_Checker_board_Synergy_Testing_with_Anti_infective_Agent_3.pdf
https://emerypharma.com/solutions/cell-microbiology-services/antimicrobial-synergy-study-checkerboard-testing/
https://www.benchchem.com/pdf/Application_Note_Protocol_for_Checker_board_Synergy_Testing_with_Anti_infective_Agent_3.pdf
https://emerypharma.com/solutions/cell-microbiology-services/antimicrobial-synergy-study-checkerboard-testing/
https://www.researchgate.net/post/How-do-you-calculate-the-fractional-inhibitory-concentration-index-FICi-of-two-combinations-of-drugs-if-their-MICs-are-unknown
https://www.benchchem.com/product/b15564624/docs?utm_src=pdf-body#application-note-synergy-testing-of-antibacterial-agent-200-using-the-checkerboard-assay
https://www.benchchem.com/pdf/Application_Note_Protocol_for_Checker_board_Synergy_Testing_with_Anti_infective_Agent_3.pdf
https://www.benchchem.com/pdf/Application_Note_Protocol_for_Checker_board_Synergy_Testing_with_Anti_infective_Agent_3.pdf
https://www.benchchem.com/pdf/Protocol_for_testing_Antibacterial_agent_62_synergy_with_other_antibiotics.pdf
http://amri.staging.ribbitt.com/product/antibiotic-synergy-checkerboard-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Stock Solutions: Prepare high-concentration stock solutions of Antibacterial Agent 200 and
the Partner Agent in a suitable solvent (e.g., sterile deionized water, DMSO). Ensure the final
solvent concentration in the assay does not impact bacterial growth.[3]

o Working Solutions: From the stock solutions, prepare intermediate working solutions in the
appropriate growth medium (e.g., CAMHB) at four times the highest final concentration to be
tested. The concentration range should ideally span the predetermined MIC of each agent.[3]

o Bacterial Inoculum Preparation:

o From a fresh overnight culture on an agar plate, select several colonies of the target
bacterium.

o Suspend the colonies in sterile saline.

o Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which
corresponds to approximately 1.5 x 108 CFU/mL.[3]

o Dilute this suspension in the growth medium to achieve a final inoculum density of
approximately 5 x 10> CFU/mL in each well of the microtiter plate.[6][8]

Checkerboard Assay Procedure

o Plate Setup: A standard 96-well plate is typically used. One agent is serially diluted
horizontally, and the other is diluted vertically.[5]

e Agent A (Antibacterial Agent 200) Dilution (Horizontal):
o Add 100 pL of growth medium to columns 2 through 11 of the microtiter plate.
o Add 200 pL of the 2x final concentration working solution of Agent A to column 1.

o Perform a two-fold serial dilution by transferring 100 pL from column 1 to column 2. Mix
well. Continue this process across to column 10. Discard the final 100 pL from column 10.
Column 11 will serve as the growth control (no Agent A). Column 12 will be the sterility
control.

e Agent B (Partner Agent) Dilution (Vertical):
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o Add 50 pL of the appropriate concentration of the Partner Agent working solution to each
well in rows A through G. The concentration will decrease down the rows.

o Row H will contain only Agent A dilutions to determine its MIC.

 Inoculation: Inoculate each well (except for the sterility control in column 12) with 50 pL of the
prepared bacterial suspension. The final volume in each well will be 150 uL.[3]

e Controls:

[e]

Agent AMIC: Row H (columns 1-10) will contain serial dilutions of Antibacterial Agent
200 only.[5]

[e]

Agent B MIC: Column 11 (rows A-G) will contain serial dilutions of the Partner Agent only.

o

Growth Control: Well H11 will contain only the bacterial inoculum in the growth medium.[5]

[¢]

Sterility Control: Well H12 will contain only the growth medium.

e Incubation: Incubate the plate at 35-37°C for 16-24 hours.[8]

Data Presentation and Interpretation
Determination of MIC

After incubation, determine the MIC for each agent alone and for each combination. The MIC is
the lowest concentration that completely inhibits visible growth.[1] This can be assessed
visually or by measuring the optical density (OD) at 600 nm with a microplate reader.[1]

Calculation of the Fractional Inhibitory Concentration
Index (FICI)

The interaction between the two agents is quantified by calculating the FICI.[9]
e FIC of Agent A (FICA): (MIC of Agent A in combination) / (MIC of Agent A alone)
e FIC of Agent B (FICB): (MIC of Agent B in combination) / (MIC of Agent B alone)

« FICI: FICA + FICB[8]
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The FICI should be calculated for each well that shows growth inhibition.[9]

Interpretation of FICI Values

The calculated FICI values are interpreted as follows:

FICI Value Interpretation
<0.5 Synergy[8]
>05t01.0 Additive[7]
>1.0to<4.0 Indifference[8]
24.0 Antagonism[8]

Example Data Summary

The results of a checkerboard assay can be summarized in a table format for clarity.

Table 1: MIC and FICI values for Antibacterial Agent 200 and Partner Agent against [Bacterial

Species]
MIC in .
MIC Alone o Interpretati
Agent Combinatio FIC FICI
(ng/mL) on
n (pg/mL)
Antibacterial
4 0.25 0.5 Synergy
Agent 200
Partner Agent 8 2 0.25
Visualizations
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Experimental Workflow for Checkerboard Assay

Prepare Stock Solutions _ | Prepare Bacterial Inoculum
(Agent 200 & Partner) (0.5 McFarland)

N Prepare Working Solutions
(4x highest concentration)

Assay Execution

Setup 96-Well Plate

:

Serial Dilute Agent 200
(Horizontally)

:

Serial Dilute Partner Agent
(Vertically)

:

> Inoculate with Bacteria
(Final vol: 200pL)

:

Incubate Plate
(37°C, 18-24h)

Data Analysis

Read Plate
(Visual or OD600)

,

Determine MICs
(Alone & Combination)

:

Calculate FICI
(FICA + FICB)

:

Interpret Results
(Synergy, Additive, etc.)

Click to download full resolution via product page

Caption: Workflow for the checkerboard synergy assay.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15564624/docs?utm_src=pdf-body-img#application-note-synergy-testing-of-antibacterial-agent-200-using-the-checkerboard-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Interpretation of FICI Values
<0.5 Synergy
(FICI <= 0.5)

>0.5t01.0 Additive

(0.5 < FICI <= 1.0)
|
Calculated FICI Value>
>1.0to<4.0 Indifference
(1.0 <FICI < 4.0)

=24.0 Antagonism
(FICI >=4.0)

Click to download full resolution via product page

Caption: Logic for interpreting FICI results.

Further Characterization

While the checkerboard assay is an excellent screening tool for identifying synergistic
interactions, further characterization is often warranted.[5] Time-kill kinetic assays can provide
dynamic information about the rate of bacterial killing and can help distinguish between
bacteriostatic and bactericidal effects of the combination therapy.[1][5]

Conclusion

The checkerboard assay is a fundamental and widely used method for evaluating antimicrobial
synergy in vitro.[10] This application note provides a comprehensive protocol for assessing the
synergistic potential of Antibacterial Agent 200 with other antibiotics. Careful execution of this
protocol and accurate interpretation of the resulting FICI values are crucial for identifying
promising drug combinations for further development in the fight against antimicrobial
resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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